molecular formula C14H15ClN4O3 B6505110 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea CAS No. 1396851-72-1

1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea

Cat. No. B6505110
CAS RN: 1396851-72-1
M. Wt: 322.75 g/mol
InChI Key: SQGCZTUMIPGBCX-UHFFFAOYSA-N
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Description

1-(5-Chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea, also known as CMPEPU, is an organic compound that has been gaining attention within the scientific community due to its potential applications in a variety of areas. CMPEPU has been studied for its ability to act as a catalyst in organic reactions, as well as its potential as an antimicrobial agent and as a drug delivery system.

Scientific Research Applications

1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea has been studied for its potential applications in several areas of scientific research. It has been used as a catalyst in organic reactions, such as the synthesis of β-lactams and other heterocyclic compounds. 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea has also been studied for its potential as an antimicrobial agent, as well as its ability to act as a drug delivery system. In addition, 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea has been studied for its potential applications in biochemistry and biotechnology.

Mechanism of Action

The exact mechanism of action of 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea is still not fully understood. However, it is believed that 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea binds to certain enzymes and proteins in the cell, which can affect the activity of these molecules. In addition, 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea has been shown to interact with certain molecules in the cell membrane, which can affect the permeability of the membrane and the ability of certain molecules to enter or exit the cell.
Biochemical and Physiological Effects
1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea has been studied for its biochemical and physiological effects on cells and organisms. In vitro studies have shown that 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea can affect the activity of certain enzymes and proteins, as well as the permeability of the cell membrane. In vivo studies have shown that 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea can affect the growth and development of certain organisms, as well as their metabolism and reproductive functions.

Advantages and Limitations for Lab Experiments

1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. In addition, 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea is non-toxic and has low reactivity, making it safe to use in laboratory experiments. However, 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea has several limitations, such as its low solubility in water and its low reactivity with certain molecules.

Future Directions

The potential applications of 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea are vast and there is still much to be explored. Some potential future directions for research include studying the effects of 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea on other organisms, such as plants, as well as its potential application as a drug delivery system. In addition, further research could be conducted to explore the mechanism of action of 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea and to identify potential new applications for this compound.

Synthesis Methods

1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea can be synthesized through a two-step process. The first step involves the reaction of a 5-chloro-2-methoxyphenyl isocyanate with a 6-ethoxypyrimidin-4-yl isocyanate in the presence of a base, such as triethylamine, to form the desired product. The second step involves the hydrolysis of the product to form the final 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea compound. The reaction is shown in Figure 1.
Figure 1: Synthesis of 1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea

properties

IUPAC Name

1-(5-chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15ClN4O3/c1-3-22-13-7-12(16-8-17-13)19-14(20)18-10-6-9(15)4-5-11(10)21-2/h4-8H,3H2,1-2H3,(H2,16,17,18,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQGCZTUMIPGBCX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=NC=NC(=C1)NC(=O)NC2=C(C=CC(=C2)Cl)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15ClN4O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(5-Chloro-2-methoxyphenyl)-3-(6-ethoxypyrimidin-4-yl)urea

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